Cas no 1361702-03-5 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate)

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate is a fluorinated pyridine derivative characterized by its multifunctional structure, incorporating aminomethyl, difluoromethyl, and trifluoromethyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, which can improve bioavailability in drug development. The ester and aminomethyl groups offer reactive sites for further derivatization, enabling the synthesis of more complex molecules. Its structural features make it particularly valuable for applications requiring selective fluorination, such as the design of bioactive compounds with optimized properties.

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate structure

1361702-03-5 structure

Product name:Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate

CAS No:1361702-03-5

MF:C₁₁H₁₁F₅N₂O₂

MW:298.209260225296

CID:4932538

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate
- Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)6-3-5(9(12)13)7(4-17)18-8(6)11(14,15)16/h3,9H,2,4,17H2,1H3
- InChI Key： OBGLKHSJKWEKSX-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)OCC)=C(C(F)(F)F)N=C1CN)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 337
XLogP3: 1.5
Topological Polar Surface Area: 65.2

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022000659-500mg	Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate	1361702-03-5	97%	500mg	$960.40	2022-03-01
Alichem	A022000659-1g	Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate	1361702-03-5	97%	1g	$1,780.80	2022-03-01

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate Related Literature

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Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1361702-03-5)

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1361702-03-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl functional groups, exhibits remarkable potential in the development of novel bioactive molecules. Its structural complexity and versatility make it a valuable intermediate for synthesizing targeted therapeutics and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of this molecule. Researchers are increasingly exploring its applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. The presence of the aminomethyl group further enhances its reactivity, enabling precise modifications for tailored applications. Recent studies highlight its role in addressing challenges such as antimicrobial resistance and sustainable agriculture, aligning with global trends toward innovative solutions.

From a synthetic perspective, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate offers a robust platform for structure-activity relationship (SAR) studies. Its pyridine core serves as a scaffold for introducing diverse pharmacophores, while the ethyl carboxylate moiety provides flexibility for further derivatization. This adaptability is critical for optimizing bioavailability and metabolic stability, key factors in preclinical development.

In the context of green chemistry, this compound aligns with efforts to reduce environmental impact. The incorporation of fluorine atoms often enhances potency, allowing for lower application rates in agrochemical formulations. This efficiency resonates with the industry's push toward eco-friendly pesticides and reduced chemical footprints. Additionally, its potential use in precision farming technologies highlights its relevance to contemporary agricultural practices.

Analytical characterization of CAS No. 1361702-03-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for reproducible research outcomes. The compound's stability under various conditions further supports its utility in long-term studies and industrial-scale production.

As the scientific community continues to explore fluorine-based chemistry, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-5-carboxylate stands out as a pivotal building block. Its multifaceted applications—from medicinal chemistry to material science—demonstrate its cross-disciplinary significance. Future research may uncover additional functionalities, solidifying its role in next-generation innovations.